Cas no 865173-79-1 (3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865173-79-1
• MF: C₁₈H₁₈BrN₃O₄S₂
• MW: 484.387220859528
• CID: 6301185
• PubChem ID: 4161330
• Update Time: 2025-07-18

3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 865173-79-1
• 3-bromo-N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024606136
• 3-bromo-N-[(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1359-2919
• (Z)-3-bromo-N-(3-(2-ethoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• Inchi： 1S/C18H18BrN3O4S2/c1-2-26-9-8-22-15-7-6-14(28(20,24)25)11-16(15)27-18(22)21-17(23)12-4-3-5-13(19)10-12/h3-7,10-11H,2,8-9H2,1H3,(H2,20,24,25)/b21-18-
• InChI Key： JHZWTYSJHVDORD-UZYVYHOESA-N
• SMILES： BrC1=CC=CC(=C1)C(/N=C1/N(CCOCC)C2C=CC(=CC=2S/1)S(N)(=O)=O)=O

Computed Properties

• Exact Mass: 482.99221g/mol
• Monoisotopic Mass: 482.99221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 136Ų

Additional information on 3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865173-79-1): An Overview

3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865173-79-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in various therapeutic applications.

The molecular structure of 3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is composed of a benzothiazole core, a sulfonamide group, and a bromine substituent. These functional groups contribute to its pharmacological properties and biological activity. The presence of the bromine atom enhances the compound's reactivity and stability, while the sulfonamide group imparts specific binding affinities to target proteins.

Recent studies have highlighted the potential of 3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, 3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has demonstrated potent antitumor activity in preclinical studies. Research conducted on various cancer cell lines has shown that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has been found to target key signaling pathways involved in cancer progression, such as the PI3K/AKT and MAPK pathways. These findings suggest that 3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide could be a valuable addition to the arsenal of anticancer agents.

In addition to its therapeutic potential, the synthesis and structural characterization of 3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide have been extensively studied. The compound can be synthesized through a multi-step process involving the reaction of 4-bromobenzaldehyde with 5-amino-N-(2-hydroxyethyl)thiophene-carboxamide followed by subsequent modifications to introduce the ethoxyethyl and sulfonamide groups. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been used to confirm its structure and purity.

The pharmacokinetic properties of 3-bromo-N-(2Z)-3-(2-ethoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for its potential use as an oral therapeutic agent in clinical settings.

To further validate its therapeutic efficacy and safety, clinical trials are currently underway to evaluate the performance of 3-bromo-N-(2Z)-3-(2-ehtoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-yliedenebenzamide. Early-phase trials have shown promising results in terms of safety and tolerability. However, more extensive studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 3-bromo-N-(2Z)-3-(2-ehtoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-yliedenebenzamide (CAS No. 865173-79-1) is a promising compound with diverse biological activities. Its unique chemical structure and pharmacological properties make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its potential applications in treating inflammatory disorders and cancer, highlighting its significance in advancing therapeutic options for these conditions.